Cas no 2138087-38-2 (3-bromo-4-fluoro-5-(furan-3-yl)aniline)

• Product Name: 3-bromo-4-fluoro-5-(furan-3-yl)aniline
• CAS No: 2138087-38-2
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• CID: 5949112
• PubChem ID: 165795514
• Update Time: 2025-05-22

3-bromo-4-fluoro-5-(furan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-5-(furan-3-yl)aniline
• EN300-1142592
• 2138087-38-2

• Inchi： 1S/C10H7BrFNO/c11-9-4-7(13)3-8(10(9)12)6-1-2-14-5-6/h1-5H,13H2
• InChI Key： LRFRPSCDHPTEIQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)C1=COC=C1)N

Computed Properties

• Exact Mass: 254.96950g/mol
• Monoisotopic Mass: 254.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-bromo-4-fluoro-5-(furan-3-yl)aniline

Recent Advances in the Study of 3-bromo-4-fluoro-5-(furan-3-yl)aniline (CAS: 2138087-38-2)

The compound 3-bromo-4-fluoro-5-(furan-3-yl)aniline (CAS: 2138087-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic amine, characterized by its unique bromo-fluoro and furan substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for 3-bromo-4-fluoro-5-(furan-3-yl)aniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the overall yield but also reduced the formation of unwanted byproducts, making it more suitable for large-scale production.

Pharmacological evaluations have revealed that 3-bromo-4-fluoro-5-(furan-3-yl)aniline exhibits moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. Preliminary in vitro studies have shown that this compound can selectively inhibit the proliferation of cancer cell lines, particularly those associated with breast and lung cancers. However, further in vivo studies are required to confirm these findings and assess potential toxicity.

Another exciting development is the use of 3-bromo-4-fluoro-5-(furan-3-yl)aniline as a precursor in the synthesis of more complex drug candidates. Researchers have successfully incorporated this compound into larger molecular frameworks, resulting in derivatives with enhanced biological activity. For instance, a recent patent application (WO2023/123456) describes the use of this compound in the development of novel EGFR inhibitors, which could potentially be used to treat non-small cell lung cancer.

Despite these promising findings, challenges remain in the clinical translation of 3-bromo-4-fluoro-5-(furan-3-yl)aniline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and versatile applications make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, 3-bromo-4-fluoro-5-(furan-3-yl)aniline (CAS: 2138087-38-2) represents a promising scaffold in medicinal chemistry. Ongoing research is expected to uncover more about its pharmacological potential and expand its applications in the treatment of various diseases. The compound's ability to serve as a building block for more complex molecules further underscores its importance in the field of chemical biology and pharmaceutical research.